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Compound of Interest

Compound Name: Imipenem and cilastatin sodium

Cat. No.: B15582710

For Researchers, Scientists, and Drug Development Professionals

The escalating threat of antimicrobial resistance necessitates innovative strategies to extend
the efficacy of existing antibiotics. Combination therapy, which can result in synergistic,
additive, indifferent, or antagonistic interactions, is a key area of investigation. This guide
provides a comparative overview of the in vitro synergy of imipenem, a broad-spectrum
carbapenem antibiotic, with other antimicrobial agents against clinically significant pathogens.
The data presented is compiled from various scientific studies to aid researchers in drug
development and in the design of effective therapeutic strategies.

Synergy of Imipenem with Aminoglycosides

The combination of a carbapenem like imipenem with an aminoglycoside is a widely studied
approach to combat Gram-negative bacteria, particularly Pseudomonas aeruginosa. The
primary mechanism of synergy is thought to involve the disruption of the bacterial cell wall by
imipenem, which facilitates the intracellular uptake of the aminoglycoside, leading to enhanced
inhibition of protein synthesis.
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Fractional
L Synergy Rate Inhibitory
Pathogen Combination . Reference
(%) Concentration
Index (FICI)
Pseudomonas
aeruginosa Imipenem + -
) o 45 Not Specified [1]
(Imipenem- Amikacin
susceptible)
Pseudomonas
aeruginosa Imipenem + N
) o 10 Not Specified [1]
(Imipenem- Amikacin
resistant)
Pseudomonas Imipenem +
] o 35 <0.5 [2][3]
aeruginosa Amikacin
Pseudomonas )
] Imipenem + o
aeruginosa ) 15 Not Specified [4115]
_ Tobramycin
(Susceptible)
] Significant
Enterococci _ . -
] Imipenem + N increase in killing
(Streptomycin- ) Not Specified [61[7]
_ Streptomycin compared to
susceptible) o
imipenem alone
) Significant
Enterococci _ _ o
) Imipenem + - increase in killing
(Streptomycin- o Not Specified [6][7]
_ Gentamicin compared to
susceptible) o
imipenem alone
Enterococci ) Significantly
_ Imipenem + N -
(Streptomycin- o Not Specified more killing than [6][7]
] Gentamicin o
resistant) imipenem alone

Synergy of Imipenem with Fluoroquinolones

The combination of imipenem with fluoroquinolones, such as ciprofloxacin, has been

investigated for its potential to enhance activity against Pseudomonas aeruginosa. The
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rationale for this combination is the targeting of two different essential bacterial processes: cell
wall synthesis by imipenem and DNA replication by fluoroquinolones.

Fractional
L Synergy Rate Inhibitory
Pathogen Combination . Reference
(%) Concentration
Index (FICI)
Pseudomonas
aeruginosa Imipenem + -
) ) ) 36 Not Specified [1]
(Imipenem- Ciprofloxacin

susceptible)

Pseudomonas
aeruginosa Imipenem + N
) ) ) 10 Not Specified [1]

(Imipenem- Ciprofloxacin
resistant)
Pseudomonas )

] Imipenem + .
aeruginosa ) ] 8 Not Specified [41[5]

] Ciprofloxacin

(Susceptible)

Synergy of Imipenem with Glycopeptides

Against Gram-positive organisms, particularly methicillin-resistant Staphylococcus aureus
(MRSA), the combination of imipenem with a glycopeptide like vancomycin has shown promise.
The proposed mechanism involves the weakening of the cell wall by imipenem, which may
facilitate the access of the larger vancomycin molecule to its target site.
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L Synergy Rate Inhibitory
Pathogen Combination . Reference
(%) Concentration
Index (FICI)
Methicillin-
Resistant Imipenem + Synergic or
, 94.4 iy [81[°]
Staphylococcus Vancomycin Additive
aureus (MRSA)
Methicillin-
Resistant Imipenem + N
) 76 Not Specified [10]
Staphylococcus Vancomycin
aureus (MRSA)
Methicillin-
Resistant Imipenem + 68.75 (22/32
) ) Mean FICI: 0.35 [11]
Staphylococcus Vancomycin strains)
aureus (MRSA)
Imipenem + o o
Staphylococcus ] ) Majority of Synergistic or
Vancomycin/Teic - [12]
aureus isolates Additive

oplanin

Synergy of Imipenem with Other Antibiotics

The synergistic potential of imipenem has also been explored with other classes of antibiotics,
such as polymyxins (e.g., colistin), against multidrug-resistant Gram-negative bacteria like
Acinetobacter baumannii.
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Fractional
L Synergy Rate Inhibitory
Pathogen Combination . Reference
(%) Concentration
Index (FICI)
Reversal of
Acinetobacter imipenem
baumannii Imipenem + 57.6 (at 0.5 mg/L  resistance in a [13]
(Imipenem- Colistin Colistin) significant
nonsusceptible) percentage of
isolates
Reversal of
Acinetobacter imipenem
baumannii Imipenem + 74.6 (at 1 mg/L resistance in a [13]
(Imipenem- Colistin Colistin) significant
nonsusceptible) percentage of
isolates
Acinetobacter Imipenem +
. o 57.14 Not Specified [14]
baumannii Colistin

Experimental Protocols

Checkerboard Assay

The checkerboard assay is a common in vitro method to assess antibiotic synergy.[15][16][17]

It involves a two-dimensional titration of two antibiotics in a microtiter plate.

Materials:

96-well microtiter plates[15]

Cation-adjusted Mueller-Hinton Broth (CAMHB)[18]

Stock solutions of test antibiotics[15]

Bacterial inoculum standardized to 0.5 McFarland (approximately 1.5 x 108 CFU/mL)[15]
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Procedure:

o Prepare serial twofold dilutions of Antibiotic A horizontally across the microtiter plate and
serial twofold dilutions of Antibiotic B vertically down the plate.[19]

« Each well will contain a unique combination of concentrations of the two antibiotics.[15]

 Inoculate each well with the standardized bacterial suspension to achieve a final
concentration of approximately 5 x 105 CFU/mL.[20]

 Include wells with each antibiotic alone to determine the Minimum Inhibitory Concentration
(MIC) of each drug individually.[19] Also include a growth control (no antibiotic) and a sterility
control (no bacteria).[18]

e Incubate the plates at 35°C for 16-24 hours.[20]

e Following incubation, determine the MIC for each antibiotic alone and for each combination
by observing the lowest concentration that completely inhibits visible growth.[15]

Data Interpretation: The Fractional Inhibitory Concentration Index (FICI) is calculated to
quantify the interaction.[17][19][20]

e FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)
e FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)
e FICI = FIC of Drug A + FIC of Drug B

The results are interpreted as follows:[19][20][21]

e Synergy: FICI <£0.5

» Additive/Indifference: 0.5 < FICI < 4

e Antagonism: FICI > 4
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Checkerboard Assay Workflow

Time-Kill Assay

The time-kill assay provides dynamic information about the bactericidal or bacteriostatic activity
of an antibiotic combination over time.[18][21]

Materials:

Culture tubes or flasks[22]

Cation-adjusted Mueller-Hinton Broth (CAMHB)[23]

Bacterial inoculum in exponential growth phase[23]

Stock solutions of test antibiotics[24]

Apparatus for serial dilutions and plating (e.g., pipettes, sterile saline, agar plates)[18]

Procedure:

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b15582710?utm_src=pdf-body-img
https://www.benchchem.com/pdf/Protocol_for_testing_Antibacterial_agent_62_synergy_with_other_antibiotics.pdf
https://actascientific.com/ASMI/pdf/ASMI-04-0825.pdf
https://journals.asm.org/doi/10.1128/aac.00497-10
https://pmc.ncbi.nlm.nih.gov/articles/PMC2565878/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2565878/
https://www.protocols.io/view/time-kill-assays-for-em-streptococcus-agalactiae-e-4r3l29j9pv1y/v1
https://www.benchchem.com/pdf/Protocol_for_testing_Antibacterial_agent_62_synergy_with_other_antibiotics.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Prepare tubes with CAMHB containing the antibiotics alone and in combination at desired
concentrations (often based on MIC values).[22]

Inoculate the tubes with the bacterial suspension to a starting density of approximately 5 x
10° CFU/mL.[23] Include a growth control tube without any antibiotic.

Incubate all tubes at 35°C, typically with shaking.[22]
At specified time points (e.g., 0, 2, 4, 6, 8, 24 hours), withdraw an aliquot from each tube.[22]

Perform serial dilutions of the aliquots in sterile saline and plate onto agar plates to
determine the viable bacterial count (CFU/mL).[18]

Incubate the plates for 18-24 hours at 37°C and then count the colonies.[18]
Data Interpretation: The results are plotted as logio CFU/mL versus time.

Synergy is typically defined as a = 2-logio decrease in CFU/mL at 24 hours by the
combination compared with the most active single agent.[23]

Bactericidal activity is often defined as a = 3-logio reduction in CFU/mL from the initial
inoculum.

Indifference is a < 2-logio change in CFU/mL between the combination and the most active
single agent.

Antagonism is a > 2-logzo increase in CFU/mL between the combination and the least active
single agent.
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Time-Kill Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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